Cas no 101306-11-0 (2,3':4',2''-Terthiophene)

• Product name: 2,3':4',2''-Terthiophene
• CAS No: 101306-11-0
• MF: C₁₂H₈S₃
• MW: 248.38692
• MDL: MFCD01106341
• CID: 1131626
• PubChem ID: 395534

2,3':4',2''-Terthiophene Chemical and Physical Properties

Names and Identifiers

• 2,3':4',2''-Terthiophene
• 3,4-dithiophen-2-ylthiophene
• CS-0325495
• NCI60_035959
• AS-58256
• CHEMBL1968714
• AKOS024368117
• NSC700225
• CHEBI:50089
• W18810
• 4'-(thiophen-2-yl)-2,3'-bithiophene
• DTXSID00327901
• 2,3:4,2-TErthiophene
• 101306-11-0
• Q27121898
• NSC-700225
• 3,4-bis(2-thienyl)thiophene
• MFCD01106341
• SCHEMBL22734783
• DTXCID00279012

• MDL： MFCD01106341
• Inchi： InChI=1S/C12H8S3/c1-3-11(14-5-1)9-7-13-8-10(9)12-4-2-6-15-12/h1-8H
• InChI Key： XMTNPHVYRJHQFV-UHFFFAOYSA-N
• SMILES： C1=CSC(=C1)C2=CSC=C2C3=CC=CS3

Computed Properties

• Exact Mass: 247.97894
• Monoisotopic Mass: 247.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 0
• LogP: 5.20510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 2,3':4',2''-Terthiophene

Introduction to 2,3':4',2''-Terthiophene (CAS No. 101306-11-0)

2,3':4',2''-Terthiophene, identified by the Chemical Abstracts Service Number (CAS No.) 101306-11-0, is a polycyclic aromatic heterocyclic compound that has garnered significant attention in the field of organic chemistry and materials science due to its unique structural and electronic properties. This compound, consisting of three thiophene rings connected in a terthiophene configuration, exhibits remarkable stability and tunable electronic characteristics, making it a promising candidate for various applications in pharmaceuticals, optoelectronics, and polymer chemistry.

The terthiophene structure of 2,3':4',2''-Terthiophene (CAS No. 101306-11-0) imparts distinct advantages over simpler thiophene derivatives. The extended π-conjugation system within the molecule facilitates efficient charge transport, which is crucial for applications in organic semiconductors and light-emitting diodes (OLEDs). Additionally, the presence of sulfur atoms enhances the molecule's solubility in common organic solvents, facilitating its processing into thin films and other functional materials.

Recent advancements in the synthesis of 2,3':4',2''-Terthiophene (CAS No. 101306-11-0) have led to the development of novel synthetic routes that improve yield and purity. These methods often involve palladium-catalyzed cross-coupling reactions, which allow for precise functionalization of the terthiophene core. Such improvements have opened up new avenues for exploring its potential in drug discovery and material science.

In the realm of pharmaceuticals, 2,3':4',2''-Terthiophene (CAS No. 101306-11-0) has been investigated for its potential as a scaffold for bioactive molecules. The rigid aromatic system provides a stable platform for attaching pharmacophores, while the sulfur atoms can serve as hydrogen bond donors or acceptors, enhancing molecular interactions with biological targets. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties, although further research is needed to fully elucidate their therapeutic potential.

The optoelectronic properties of 2,3':4',2''-Terthiophene (CAS No. 101306-11-0) have also been extensively studied. Its ability to absorb and emit light in the visible spectrum makes it suitable for use in organic photovoltaics (OPVs) and OLEDs. Researchers have demonstrated that incorporating this terthiophene derivative into polymer blends can significantly enhance device performance by improving charge mobility and reducing exciton quenching. These findings highlight its importance in the development of next-generation sustainable energy technologies.

Moreover, the chemical stability of 2,3':4',2''-Terthiophene (CAS No. 101306-11-0) under various environmental conditions has been a key focus of recent research. Studies have shown that this compound retains its structural integrity when exposed to moisture, heat, and UV light, suggesting its suitability for long-term applications in outdoor environments. This stability is particularly valuable for flexible electronics and wearable devices, where exposure to harsh conditions is inevitable.

The versatility of 2,3':4',2''-Terthiophene (CAS No. 101306-11-0) extends to its role as a building block for more complex supramolecular structures. By functionalizing the thiophene rings with various substituents, chemists can create intricate molecular architectures with tailored properties. These supramolecular systems have potential applications in nanotechnology and molecular recognition technologies.

In conclusion, 2,3':4',2''-Terthiophene (CAS No. 101306-11-0) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural features enable diverse functionalities, from pharmaceutical applications to advanced materials science. As research continues to uncover new synthetic methods and applications, 2,3':4',2''-Terthiophene (CAS No. 101306-11-0) is poised to play an increasingly significant role in shaping the future of chemistry and related fields.